Cas no 877631-19-1 (N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-N-(2-hydroxypropyl)ethanediamide)

• Product Name: N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-N-(2-hydroxypropyl)ethanediamide
• CAS No: 877631-19-1
• MF: C₁₅H₂₃N₃O₅
• MW: 325.36022400856
• CID: 6400034
• PubChem ID: 16809748
• Update Time: 2025-08-05

N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-N-(2-hydroxypropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-N-(2-hydroxypropyl)ethanediamide
• SR-01000019999
• 877631-19-1
• AKOS024653536
• SR-01000019999-1
• N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(2-hydroxypropyl)oxalamide
• N'-[2-(furan-2-yl)-2-morpholin-4-ylethyl]-N-(2-hydroxypropyl)oxamide
• N'-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]-N-(2-hydroxypropyl)ethanediamide
• F2504-0077

• Inchi： 1S/C15H23N3O5/c1-11(19)9-16-14(20)15(21)17-10-12(13-3-2-6-23-13)18-4-7-22-8-5-18/h2-3,6,11-12,19H,4-5,7-10H2,1H3,(H,16,20)(H,17,21)
• InChI Key： SILZDHPWGSPYIS-UHFFFAOYSA-N
• SMILES： C(NCC(O)C)(=O)C(NCC(C1=CC=CO1)N1CCOCC1)=O

Computed Properties

• Exact Mass: 325.16377084g/mol
• Monoisotopic Mass: 325.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 104Ų

Additional information on N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-N-(2-hydroxypropyl)ethanediamide

N'-2-(Furan-2-yl)-2-(Morpholin-4-yl)ethyl-N-(2-hydroxypropyl)ethanediamide: A Comprehensive Overview

The compound with CAS No. 877631-19-1, commonly referred to as N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-N-(2-hydroxypropyl)ethanediamide, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and functional groups, which make it a promising candidate for applications in drug delivery systems, polymer chemistry, and catalysis. Recent advancements in synthetic methodologies have further enhanced our ability to synthesize and characterize this compound, paving the way for its broader utilization.

N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-N-(2-hydroxypropyl)ethanediamide is characterized by its intricate molecular architecture, which includes a furan ring, a morpholine group, and an ethanediamide backbone. The presence of these functional groups endows the compound with versatile reactivity and compatibility with various chemical environments. For instance, the furan moiety contributes to aromatic stability and potential for conjugation, while the morpholine group introduces nitrogen-containing functionality that can participate in hydrogen bonding and other non-covalent interactions. The ethanediamide backbone further enhances the compound's ability to form amide bonds, making it suitable for applications in peptide synthesis and bioconjugation.

Recent studies have explored the use of N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-N-(2-hydroxypropyl)ethanediamide in the development of stimuli-responsive materials. Researchers have demonstrated that this compound can serve as a building block for creating polymers that exhibit pH-responsive behavior, which is highly desirable in drug delivery systems. By incorporating this compound into polymeric networks, scientists have achieved materials that can release drugs in response to changes in environmental pH levels, offering a precise and controlled mechanism for therapeutic delivery.

In addition to its role in materials science, N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-N-(2-hydroxypropyl)ethanediamide has also been investigated for its catalytic properties. The morpholine group within the molecule has been shown to act as a Lewis base catalyst in certain organic transformations, such as aldol reactions and Michael additions. This catalytic activity is further modulated by the presence of the furan ring, which can influence the electronic environment of the nitrogen atom in the morpholine group. Recent experiments have highlighted the potential of this compound as a reusable catalyst in asymmetric synthesis, where it facilitates the formation of chiral centers with high enantioselectivity.

The synthesis of N'-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-N-(2-hydroxypropyl)ethanediamide involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the preparation of intermediate compounds with functional groups compatible with subsequent coupling reactions. For example, the furan derivative is typically synthesized via a Diels-Alder reaction or other cycloaddition processes, while the morpholine-containing intermediate is obtained through nucleophilic substitution or ring-opening reactions. The final coupling step involves amide bond formation between the two intermediates under optimized conditions to yield the target compound.

From an analytical standpoint, N'-2-(furan-2-yl)-[...] has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These analyses confirm the molecular structure and purity of the compound, ensuring its reliability for use in downstream applications. Furthermore, computational studies employing density functional theory (DFT) have provided insights into the electronic structure and reactivity of this molecule at an atomic level.

Looking ahead, N'-[...] holds immense promise for future innovations in chemical biology and nanotechnology. Its ability to function as both a catalyst and a building block for advanced materials positions it at the forefront of interdisciplinary research efforts. As researchers continue to uncover new applications for this compound, it is anticipated that N'-[...] will play an increasingly important role in driving advancements across diverse scientific domains.